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Compound of Interest

Benzen-2,3,5,6-d4-amine, 4-
Compound Name:
chloro-

Cat. No.: B580208

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics
of deuterated 4-chloroaniline, with a comparative analysis to its non-deuterated counterpart.
This document is intended to serve as a valuable resource for researchers, scientists, and
professionals in drug development by consolidating available data, presenting detailed
experimental methodologies, and visualizing relevant biochemical pathways.

Core Physical Properties

The deuteration of organic molecules can subtly influence their physical properties due to the
change in mass and bond vibrational energies. While comprehensive data for deuterated 4-
chloroaniline is not as abundant as for its non-deuterated form, the following tables summarize
the available information.

Table 1: Physical Properties of Deuterated 4-Chloroaniline (4-Chloroaniline-d4)
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Property Value Notes

Molecular Formula CeH2D4CIN Deuterium on the benzene ring
Molecular Weight 131.6 g/mol -

Melting Point 70-72°C -

Boiling Point Data not available -

Density Data not available -

Solubility Slightly soluble in Chloroform Qualitative data

Table 2: Physical Properties of 4-Chloroaniline

Property Value

Molecular Formula CeHsCIN

Molecular Weight 127.57 g/mol

Melting Point 69-72 °C[1]

Boiling Point 232 °C[1][2][3][4]

Density 1.17 g/cm3 (at 70 °C)

Appearance White to pale yellow crystalline solid
Solubility in Water 2.6g/Lat20°C

Solubility in Organic Solvents Soluble in hot water and organic solvents

Experimental Protocols

The following sections detail standardized laboratory procedures for determining the key
physical properties of aromatic amines like deuterated 4-chloroaniline.

Melting Point Determination

The melting point of a solid is a critical indicator of its purity and is determined as a temperature
range from the initial appearance of liquid to the complete melting of the solid.
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Methodology:

o Sample Preparation: A small amount of the dry, crystalline deuterated 4-chloroaniline is
placed in a capillary tube, which is then sealed at one end.

o Apparatus: A calibrated melting point apparatus (e.g., Mel-Temp or similar) is used.

e Heating: The capillary tube containing the sample is placed in the heating block of the
apparatus. The temperature is increased at a steady and slow rate, typically 1-2 °C per
minute, to ensure accurate measurement.

o Observation: The sample is observed through a magnifying lens. The temperature at which
the first drop of liquid appears is recorded as the beginning of the melting range.

o Completion: The temperature at which the last solid crystal melts is recorded as the end of
the melting range. For a pure compound, this range is typically narrow (0.5-2 °C).

Boiling Point Determination

For solids with a high melting point that are stable at their boiling point, the boiling point can be
determined using a micro-method.

Methodology:

Sample Preparation: A small quantity (a few drops) of the molten deuterated 4-chloroaniline
is placed in a small test tube or a Durham tube.

o Capillary Inversion: A sealed-end capillary tube is inverted and placed within the sample
tube.

e Heating: The sample tube is attached to a thermometer and heated in a Thiele tube
containing a high-boiling point liquid (e.g., mineral oil or silicone oll).

o Observation of Ebullition: As the sample is heated, the air trapped in the capillary tube will
expand and exit as a stream of bubbles. The heating is continued until a rapid and
continuous stream of bubbles emerges from the capillary tip.
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e Cooling and Measurement: The heat source is then removed. The liquid will begin to cool
and contract. The temperature at which the liquid just begins to be drawn back into the
capillary tube is recorded as the boiling point. This is the temperature at which the vapor
pressure of the substance equals the atmospheric pressure.

Solubility Determination

The solubility of a compound is determined by its ability to dissolve in a particular solvent to
form a homogeneous solution.

Methodology:

e Solvent Selection: A range of standard solvents (e.g., water, ethanol, acetone, chloroform,
and hexane) are used to assess the solubility profile.

o Sample Preparation: A small, accurately weighed amount of deuterated 4-chloroaniline (e.qg.,

10 mg) is placed into a series of test tubes.

e Solvent Addition: A measured volume of each solvent (e.g., 1 mL) is added to the respective

test tubes.

e Mixing: The tubes are agitated (e.g., using a vortex mixer) for a set period to ensure
thorough mixing and to reach equilibrium.

o Observation: The solutions are visually inspected for the presence of undissolved solid. The
solubility is qualitatively described (e.g., soluble, slightly soluble, insoluble).

o Quantitative Analysis (Optional): For a more precise determination, a saturated solution is
prepared, filtered to remove any undissolved solid, and the concentration of the dissolved

solute is determined using an appropriate analytical technique (e.g., UV-Vis spectroscopy or

HPLC).

Metabolic Pathway of 4-Chloroaniline

4-Chloroaniline undergoes several metabolic transformations in biological systems. The
primary pathways include C-hydroxylation, N-acetylation, and N-oxidation. These metabolic
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routes are crucial for understanding the compound's toxicokinetics and potential biological
effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b580208#physical-characteristics-of-deuterated-4-
chloroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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